(Z)-methyl 2-(4-((6-ethoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)-2-methoxyphenoxy)acetate

• IUPAC Name: methyl 2-[4-[(Z)-(6-ethoxy-3-oxo-1-benzofuran-2-ylidene)methyl]-2-methoxyphenoxy]acetate
• InChI: InChI=1S/C21H20O7/c1-4-26-14-6-7-15-17(11-14)28-19(21(15)23)10-13-5-8-16(18(9-13)24-2)27-12-20(22)25-3/h5-11H,4,12H2,1-3H3/b19-10-
• InChI Key: IFNOWHXIDZLSOM-GRSHGNNSSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=C(C=C3)OCC(=O)OC)OC)O2
• Isomeric SMILES: CCOC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=C(C=C3)OCC(=O)OC)OC)/O2
• Molecular Formula: C21H20O7
• Molecular Weight: 384.4 g/mol
• CAS No.: 893380-81-9

Description

(Z)-methyl 2-(4-((6-ethoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)-2-methoxyphenoxy)acetate is a useful research compound. Its molecular formula is C21H20O7 and its molecular weight is 384.384. The purity is usually 95%.
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Scientific Research Applications

Fluoroionophores for Metal Detection

Research has developed a series of fluoroionophores from derivatives, focusing on their interactions with metal cations. These compounds have shown specificity in chelating Zn +2 ions in both organic and semi-aqueous solutions, demonstrating their potential in cellular metal staining using fluorescence methods. This suggests the utility of similar compounds in detecting and quantifying metal ions in biological and environmental samples (Hong et al., 2012).

Herbicidal Activity

The herbicidal effects of geometrical isomers of a related compound were evaluated, showing no significant difference in controlling broadleaf weeds. This indicates the potential agricultural applications of such molecules in developing effective herbicides that are tolerant to crops like soybeans (Hayashi & Kouji, 1990).

Antimicrobial Properties

A series of derivatives have been synthesized and tested for their antimicrobial activity. This demonstrates the compound's potential in contributing to new antimicrobial agents, highlighting the importance of structural modifications to enhance bioactivity (Pervaram et al., 2018).

Synthesis of Complex Molecules

The molecule has been used as a synthon in the synthesis of complex organic structures, such as terphenyls and pyran derivatives. These applications underscore its role in advancing synthetic organic chemistry, facilitating the creation of novel compounds with potential applications in materials science, pharmaceuticals, and chemical research (Ram & Goel, 1996).

Catalysis

It serves as a ligand in molybdenum(VI) complexes encapsulated in zeolite Y, demonstrating efficiency as a reusable catalyst for the oxidation of primary alcohols and hydrocarbons. This application reveals its potential in sustainable and green chemistry, offering a pathway to more environmentally friendly chemical processes (Ghorbanloo & Maleki Alamooti, 2017).